3-(4-Carbamoyl-2-ethyl-6-methyl-phenyl)-propionic acid tert-butyl ester

• Molecular Formula: C17H25NO3
• Molecular Weight: 291.4 g/mol
• IUPAC Name: tert-butyl 3-(4-carbamoyl-2-ethyl-6-methylphenyl)propanoate
• InChI: InChI=1S/C17H25NO3/c1-6-12-10-13(16(18)20)9-11(2)14(12)7-8-15(19)21-17(3,4)5/h9-10H,6-8H2,1-5H3,(H2,18,20)
• InChI Key: LIWZFVONRJRRPR-UHFFFAOYSA-N
• Canonical SMILES: CCC1=C(C(=CC(=C1)C(=O)N)C)CCC(=O)OC(C)(C)C

Description

3-(4-Carbamoyl-2-ethyl-6-methyl-phenyl)-propionic acid tert-butyl ester is a useful research compound. Its molecular formula is C17H25NO3 and its molecular weight is 291.4 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

To a solution of 4-(2-tert-butoxycarbonyl-ethyl)-3-ethyl-5-methyl-benzoic acid (36.0 g, 123 mmol) in isopropanol (400 mL), HOBT (18.3 g, 135 mmol) followed by EDC HCl (27.1 g, 142 mmol) is added. The mixture is stirred at rt for 1 h before aq. ammonia (69 mL of 25% solution) is added. Stirring is continued for 1 h before the mixture is diluted with DCM (500 mL) and washed with half sat. aq. NaHCO3 solution (3×400 mL), followed by water (400 mL). The org. extract is dried over MgSO4, filtered and concentrated. The crude product is trituated with TBME 8250 mL). The solid material is collected, washed with additional TBME (50 mL) and dried under high vacuum to give 3-(4-carbamoyl-2-ethyl-6-methyl-phenyl)-propionic acid tert-butyl ester (31.91 g) as a white solid.